2-(2-bromo-6-ethoxy-4-formylphenoxy)-N-(4-methylphenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(2-bromo-6-ethoxy-4-formylphenoxy)-N-(4-methylphenyl)acetamide is a synthetic compound that has been widely used in scientific research for its unique properties. This compound is a member of the acetamide family and is commonly referred to as BFA. BFA has been found to have a wide range of applications in scientific research, including the study of cell biology, biochemistry, and pharmacology. In
Scientific Research Applications
BFA has been widely used in scientific research for its ability to disrupt the Golgi apparatus, a cellular organelle involved in protein processing and secretion. BFA has been used to study the role of the Golgi apparatus in various cellular processes, including protein trafficking, glycosylation, and cell division. BFA has also been used to investigate the mechanism of action of various drugs and toxins, including ricin and cholera toxin.
Mechanism of Action
BFA acts by inhibiting the function of ADP-ribosylation factor (ARF), a protein involved in the regulation of vesicle trafficking between the Golgi apparatus and the endoplasmic reticulum (ER). BFA binds to ARF and prevents it from interacting with its effector proteins, leading to the disassembly of the Golgi apparatus and the redistribution of its contents to the ER.
Biochemical and Physiological Effects:
BFA has been shown to have a wide range of biochemical and physiological effects, including the inhibition of protein secretion, the disruption of the actin cytoskeleton, and the induction of apoptosis. BFA has also been shown to activate the unfolded protein response (UPR), a cellular stress response pathway that is activated in response to ER stress.
Advantages and Limitations for Lab Experiments
One of the main advantages of BFA is its ability to selectively disrupt the Golgi apparatus without affecting other cellular organelles. This allows researchers to study the specific role of the Golgi apparatus in various cellular processes. However, one of the limitations of BFA is its cytotoxicity, which can limit its use in certain experiments. BFA is also known to be unstable in aqueous solutions, which can make it difficult to work with in some experimental settings.
Future Directions
There are several potential future directions for research involving BFA. One area of interest is the development of new BFA analogs with improved stability and reduced cytotoxicity. Another area of interest is the use of BFA in combination with other drugs or toxins to study their mechanism of action. Finally, BFA could be used to investigate the role of the Golgi apparatus in various disease states, including cancer and neurodegenerative disorders.
Conclusion:
In conclusion, 2-(2-bromo-6-ethoxy-4-formylphenoxy)-N-(4-methylphenyl)acetamide is a synthetic compound that has been widely used in scientific research for its ability to disrupt the Golgi apparatus. BFA has a wide range of applications in cell biology, biochemistry, and pharmacology, and has been used to study the mechanism of action of various drugs and toxins. While BFA has some limitations, its unique properties make it a valuable tool for scientific research.
Synthesis Methods
The synthesis of BFA involves the reaction of 2-bromo-6-ethoxy-4-formylphenol with N-(4-methylphenyl)acetamide in the presence of a catalyst. The reaction is carried out in a solvent such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) and is typically heated under reflux for several hours. The resulting product is then purified by recrystallization to obtain pure BFA.
properties
IUPAC Name |
2-(2-bromo-6-ethoxy-4-formylphenoxy)-N-(4-methylphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18BrNO4/c1-3-23-16-9-13(10-21)8-15(19)18(16)24-11-17(22)20-14-6-4-12(2)5-7-14/h4-10H,3,11H2,1-2H3,(H,20,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
URAACGOHJHBRGL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C(=CC(=C1)C=O)Br)OCC(=O)NC2=CC=C(C=C2)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18BrNO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
392.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(2-bromo-6-ethoxy-4-formylphenoxy)-N-(4-methylphenyl)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.